Cas no 2652-62-2 (N,N,1-Trimethylhydrazine-1-carbothioamide)
2652-62-2 structure
Product Name:N,N,1-Trimethylhydrazine-1-carbothioamide
CAS No:2652-62-2
MF:C4H11N3S
MW:133.215238809586
CID:6625828
PubChem ID:13157232
Update Time:2024-11-07
N,N,1-Trimethylhydrazine-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- N,N,1-Trimethylhydrazinecarbothioamide
- N,N,1-Trimethylhydrazine-1-carbothioamide
- SCHEMBL10443252
- 3-amino-1,1,3-trimethylthiourea
- 2652-62-2
- G69694
-
- Inchi: 1S/C4H11N3S/c1-6(2)4(8)7(3)5/h5H2,1-3H3
- InChI Key: KNCAVFLXUQLOBR-UHFFFAOYSA-N
- SMILES: N(C(N(C)C)=S)(C)N
Computed Properties
- Exact Mass: 133.06736854g/mol
- Monoisotopic Mass: 133.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 91.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 63-64 °C
- Boiling Point: 177.9±23.0 °C(Predicted)
- pka: 2.19±0.37(Predicted)
N,N,1-Trimethylhydrazine-1-carbothioamide Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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